2-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methoxyphenyl)propanamide

• IUPAC Name: 2-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H16N4O4S/c1-11(17(24)21-13-6-3-4-7-14(13)26-2)28-19-22-16(15-8-5-9-27-15)12(10-20)18(25)23-19/h3-9,11H,1-2H3,(H,21,24)(H,22,23,25)
• InChI Key: UZVYZGOTZPACPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1OC)SC2=NC(=O)C(=C(N2)C3=CC=CO3)C#N
• Molecular Formula: C19H16N4O4S
• Molecular Weight: 396.4 g/mol

Description

2-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methoxyphenyl)propanamide is a chemical compound with various applications in scientific research and industry

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 2-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methoxyphenyl)propanamide involves several synthetic routes. Traditional methods include the pressing method, extrusion method, phase-inversion method, slip casting method, and tape casting method . These methods are essential for creating the compound with the desired properties.

Industrial Production Methods: Industrial production of this compound typically involves advanced preparation methods to improve the electrochemical performance of devices composed of ceramic membrane materials . These methods ensure the compound’s high quality and consistency for various applications.

Chemical Reactions Analysis

Types of Reactions: 2-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methoxyphenyl)propanamide undergoes several types of chemical reactions, including combination, decomposition, single-replacement, double-replacement, and combustion . These reactions are crucial for understanding the compound’s behavior under different conditions.

Common Reagents and Conditions: Common reagents used in reactions involving this compound include various acids, bases, and oxidizing agents. The conditions for these reactions vary depending on the desired outcome, such as temperature, pressure, and solvent used.

Major Products Formed: The major products formed from reactions involving this compound depend on the specific reaction type. For example, combination reactions may produce new compounds, while decomposition reactions may yield simpler substances .

Scientific Research Applications

2-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methoxyphenyl)propanamide has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new materials. In biology, it plays a role in understanding cellular processes and developing new drugs. In medicine, this compound is used for creating advanced therapeutic agents. Additionally, it has industrial applications in the production of high-performance materials.

Mechanism of Action

The mechanism of action of 2-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methoxyphenyl)propanamide involves its interaction with specific molecular targets and pathways. It binds to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the compound’s structure .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 2-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methoxyphenyl)propanamide include other ceramic membrane materials and compounds used in electrochemical applications . These compounds share some properties but differ in their specific applications and performance characteristics.

Uniqueness: this compound is unique due to its specific preparation methods and the high-quality materials produced. Its advanced properties make it suitable for various high-performance applications, setting it apart from other similar compounds .